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Compound of Interest

Compound Name: 5-Chloro-2-methyl-4-nitrophenol

Cat. No.: B1398791 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2-methyl-4-nitrophenol
Disclaimer: No specific Safety Data Sheet (SDS) for 5-Chloro-2-methyl-4-nitrophenol was

located. The following guidance is based on the safety data for structurally similar chemicals,

including 2-Methyl-5-nitrophenol, 2-Chloro-4-nitrophenol, and 5-Chloro-2-nitrophenol. It is

imperative to handle this compound with extreme caution and to consult a qualified safety

professional for a comprehensive risk assessment.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals, who handle 5-Chloro-2-methyl-4-nitrophenol.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 5-Chloro-2-methyl-4-nitrophenol is anticipated to be

harmful if swallowed, toxic or harmful in contact with skin, and to cause serious skin and eye

irritation. It may also cause respiratory irritation.[1][2][3] Therefore, stringent adherence to PPE

protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specific Recommendations Regulatory Standards

Eye and Face Protection
Chemical safety goggles or a

face shield are required.[2]

OSHA 29 CFR 1910.133,

EN166[4][5]

Hand Protection

Wear appropriate chemical-

resistant gloves. Inspect

gloves prior to use and

dispose of contaminated

gloves properly.[3]

OSHA 29 CFR 1910.138[2]

Skin and Body Protection

A complete suit protecting

against chemicals or a lab coat

should be worn.[3] Wear

appropriate protective clothing

to prevent skin exposure.[4][5]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1] If dust or aerosols are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[5] In case of inadequate

ventilation, wear respiratory

protection.[2] For firefighting, a

self-contained breathing

apparatus (SCBA) is

necessary.[1][5]

OSHA 29 CFR 1910.134[2]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[1]

Table 2: First Aid Procedures
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Exposure Route Immediate Actions

Inhalation

Move the victim to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1][6] Seek

immediate medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[6] Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[3] Call a physician or poison control

center immediately.[1]

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing the risks associated with handling 5-Chloro-2-
methyl-4-nitrophenol.
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Experimental Workflow for Handling 5-Chloro-2-methyl-4-nitrophenol
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Caption: A step-by-step workflow for the safe handling of 5-Chloro-2-methyl-4-nitrophenol.
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Spill Management Plan
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Chemical Spill Response Workflow

Chemical Spill Response Workflow

Alert Personnel and Evacuate Area

Don appropriate PPE (including respiratory protection)

Contain the spill with inert absorbent material

Carefully sweep or shovel into a suitable, labeled container

Clean the spill area with a suitable decontaminating agent

Dispose of contaminated materials as hazardous waste

Click to download full resolution via product page
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Caption: A workflow diagram for responding to a chemical spill.

Disposal Plan
All waste containing 5-Chloro-2-methyl-4-nitrophenol must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, compatible, and properly labeled container.

The label should clearly state "Hazardous Waste" and include the chemical name.

Container Management: Keep the waste container tightly closed except when adding waste.

Storage: Store waste containers in a cool, dry, and well-ventilated area, segregated from

incompatible materials such as strong oxidizing agents and strong bases.[6]

Disposal: Dispose of the hazardous waste through an approved waste disposal plant,

following all local, state, and federal regulations.[1][4][5][6] Do not dispose of it down the

drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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